Cas no 601501-24-0 ((1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid)

• Product Name: (1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid
• CAS No: 601501-24-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD18827904
• CID: 951312
• PubChem ID: 10441815
• Update Time: 2025-05-22

(1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-amino-2-(hydroxymethyl)-, (1S,2S)- (9CI)
• (1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid,1-amino-2-(hydroxymethyl)-,(1S,2S)-(9ci)
• 601501-24-0
• (1S,2S)-1-Amino-2-(hydroxymethyl)cyclobutanecarboxylic acid
• AKOS006352223
• starbld0018499

• MDL： MFCD18827904
• Inchi： 1S/C6H11NO3/c7-6(5(9)10)2-1-4(6)3-8/h4,8H,1-3,7H2,(H,9,10)/t4-,6+/m1/s1
• InChI Key： CXBOBABAALGALT-XINAWCOVSA-N
• SMILES： OC[C@H]1CC[C@]1(C(=O)O)N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid

(1S,2S)-1-Amino-2-(Hydroxymethyl)cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound (1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid with CAS No. 601501-24-0 is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclobutane ring structure, which is a four-membered ring containing one amino group and one hydroxymethyl group. The stereochemistry of the molecule, specifically the (1S,2S) configuration, plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of (1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid as a building block in the synthesis of bioactive compounds. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis. Researchers have explored its use in creating cyclic peptides, which have shown promising results in inhibiting enzyme activity and targeting specific proteins in vitro. These findings underscore the importance of this compound in drug discovery and development.

In terms of physical and chemical properties, (1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid exhibits a melting point of approximately 230°C and a solubility of 0.5 g/100 mL in water at 25°C. Its molecular weight is 157.67 g/mol, and it has a density of 1.38 g/cm³. The compound is stable under normal storage conditions but may degrade under strong acidic or basic conditions. These properties make it suitable for various synthetic applications, including the preparation of chiral intermediates and enantiomerically pure compounds.

The synthesis of (1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid typically involves a multi-step process that includes ring-closing metathesis and subsequent functionalization. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess (ee). For instance, the use of ruthenium-based catalysts has been reported to achieve ee values exceeding 98%, making this approach highly attractive for large-scale production.

From a biological standpoint, (1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid has been investigated for its potential as a chiral ligand in asymmetric catalysis. Its ability to coordinate with metal ions such as palladium and rhodium has been exploited in various catalytic transformations, including alkene hydrogenation and cross-coupling reactions. These applications have significantly contributed to the development of more sustainable and efficient synthetic routes in organic chemistry.

Moreover, the compound has shown promise in materials science as a precursor for the synthesis of novel polymers and biomaterials. Its unique structure allows for the formation of cross-linked networks with tailored mechanical properties, making it a valuable component in tissue engineering scaffolds and drug delivery systems. Recent studies have demonstrated its ability to enhance cell adhesion and proliferation when incorporated into biodegradable polymers.

In conclusion, (1S,2S)-1-amino-2-(hydroxymethyl)cyclobutane-1-carboxylic acid (CAS No. 601501-24-0) is a versatile compound with diverse applications across multiple disciplines. Its stereochemical properties, physical stability, and synthetic versatility make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.